Tert-butyl 3-(pyrrolidin-2-YL)-1H-indole-1-carboxylate
Overview
Description
Tert-butyl 3-(pyrrolidin-2-YL)-1H-indole-1-carboxylate is a chemical compound. The pyrrolidin-2-yl group is a five-membered ring with nitrogen as one of the atoms . The indole group is a bicyclic compound, consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring .
Molecular Structure Analysis
The molecular structure of similar compounds shows that the pyrrolidin-2-yl group and the indole group are connected through a carbon atom . The tert-butyl group is attached to the carbon atom of the carboxylate group .Scientific Research Applications
Synthesis and Medicinal Chemistry
Anti-inflammatory Activities : Tert-butyl 3-(pyrrolidin-2-YL)-1H-indole-1-carboxylate derivatives, such as 3-(3,5-di-tert-butyl-4-hydroxybenzylidene)pyrrolidin-2-ones, have been synthesized and evaluated for anti-inflammatory and analgesic activities. Some compounds in this series showed dual inhibitory activity and were found to possess equipotent anti-inflammatory activities to known drugs, with reduced ulcerogenic effects (Ikuta et al., 1987).
Enantioselective Synthesis : The compound has been used in enantioselective synthesis processes, such as the synthesis of N-tert-butyl-4-arylpyrrolidine-3-carboxylic acid from difluorophenyl-ethanone, demonstrating its utility in asymmetric synthesis and the preparation of chiral compounds (Chung et al., 2005).
Chemical Synthesis and Analysis
Condensation Reactions : It is involved in novel condensation reactions of carboxylic acids with non-nucleophilic N-heterocycles and anilides, highlighting its role in the acylation of a wide range of non-nucleophilic nitrogen compounds, including indoles and pyrroles (Umehara et al., 2016).
Marine Alkaloid Analogues Synthesis : This compound is used in the synthesis of substituted pyrrole derivatives, such as deaza-analogues of the bis-indole marine alkaloid topsentin, which have been evaluated for anticancer activities (Carbone et al., 2013).
Organic Chemistry and Catalysis
Oxidation and Catalysis : The compound has been used in studies involving the selective aerobic oxidation of allylic and benzylic alcohols, demonstrating its potential as a catalyst in organic synthesis (Shen et al., 2012).
Alkoxycarbonylation of Alkenes : It is part of advanced catalyst systems for alkoxycarbonylation of alkenes, an important industrial process in homogeneous catalysis (Dong et al., 2017).
properties
IUPAC Name |
tert-butyl 3-pyrrolidin-2-ylindole-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O2/c1-17(2,3)21-16(20)19-11-13(14-8-6-10-18-14)12-7-4-5-9-15(12)19/h4-5,7,9,11,14,18H,6,8,10H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEAWAAMMZNLDCH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C=C(C2=CC=CC=C21)C3CCCN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40670049 | |
Record name | tert-Butyl 3-(pyrrolidin-2-yl)-1H-indole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40670049 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
885272-31-1 | |
Record name | tert-Butyl 3-(pyrrolidin-2-yl)-1H-indole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40670049 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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